Cas no 1795485-48-1 (2-[1-(4-methylphenyl)-2-[4-(trifluoromethoxy)benzenesulfonamido]ethoxy]ethan-1-ol)

• Product Name: 2-[1-(4-methylphenyl)-2-[4-(trifluoromethoxy)benzenesulfonamido]ethoxy]ethan-1-ol
• CAS No: 1795485-48-1
• MF: C₁₈H₂₀F₃NO₅S
• MW: 419.415314674377
• CID: 5407753
• Update Time: 2025-06-28

2-[1-(4-methylphenyl)-2-[4-(trifluoromethoxy)benzenesulfonamido]ethoxy]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-4-(trifluoromethoxy)benzenesulfonamide
• 2-[1-(4-methylphenyl)-2-[4-(trifluoromethoxy)benzenesulfonamido]ethoxy]ethan-1-ol

• Inchi： 1S/C18H20F3NO5S/c1-13-2-4-14(5-3-13)17(26-11-10-23)12-22-28(24,25)16-8-6-15(7-9-16)27-18(19,20)21/h2-9,17,22-23H,10-12H2,1H3
• InChI Key： CNSSONZGDUNWNL-UHFFFAOYSA-N
• SMILES： C1(S(NCC(OCCO)C2=CC=C(C)C=C2)(=O)=O)=CC=C(OC(F)(F)F)C=C1

Additional information on 2-[1-(4-methylphenyl)-2-[4-(trifluoromethoxy)benzenesulfonamido]ethoxy]ethan-1-ol

Introduction to 2-[1-(4-methylphenyl)-2-[4-(trifluoromethoxy)benzenesulfonamido]ethoxy]ethan-1-ol (CAS No. 1795485-48-1)

2-[1-(4-methylphenyl)-2-[4-(trifluoromethoxy)benzenesulfonamido]ethoxy]ethan-1-ol is a sophisticated organic compound characterized by its intricate molecular structure, which comprises multiple functional groups contributing to its unique chemical properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1795485-48-1, has garnered attention in the field of pharmaceutical chemistry due to its structural complexity and the promising avenues it opens for drug discovery and development.

The molecular framework of 2-[1-(4-methylphenyl)-2-[4-(trifluoromethoxy)benzenesulfonamido]ethoxy]ethan-1-ol includes a phenyl ring substituted with a methyl group at the 4-position, an ethoxy group linked to a secondary amine that further connects to a benzenesulfonamido moiety. The presence of the trifluoromethoxy group at the 4-position of the benzenesulfonamido part introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. This structural motif is particularly intriguing as it combines features that are often associated with bioactive compounds, such as solubility enhancements and improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of 2-[1-(4-methylphenyl)-2-[4-(trifluoromethoxy)benzenesulfonamido]ethoxy]ethan-1-ol with biological targets. Studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, the sulfonamido group is a common pharmacophore found in many therapeutic agents, known for its ability to engage with biological systems through hydrogen bonding and ionic interactions. The trifluoromethoxy substituent further fine-tunes these interactions, potentially enhancing binding affinity while reducing off-target effects.

In the realm of medicinal chemistry, the synthesis of 2-[1-(4-methylphenyl)-2-[4-(trifluoromethoxy)benzenesulfonamido]ethoxy]ethan-1-ol represents a significant achievement due to its complex synthetic route. The introduction of fluorine atoms into aromatic rings is a delicate process that requires precise control over reaction conditions to avoid unwanted side products. However, the benefits derived from fluorination—such as increased metabolic stability and improved bioavailability—make this synthetic challenge worthwhile. Researchers have employed state-of-the-art methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, to construct the desired molecular architecture efficiently.

The potential applications of 2-[1-(4-methylphenyl)-2-[4-(trifluoromethoxy)benzenesulfonamido]ethoxy]ethan-1-ol extend beyond mere biochemical research. Its structural features make it a valuable scaffold for designing novel therapeutic agents targeting neurological disorders, inflammatory conditions, and even oncological diseases. The methylphenyl moiety, for example, is reminiscent of compounds known for their dopaminergic activity, suggesting potential utility in treating conditions such as Parkinson’s disease or attention deficit hyperactivity disorder (ADHD). Meanwhile, the sulfonamido group’s presence hints at possible applications in anti-inflammatory therapies.

As research progresses, collaborations between synthetic chemists and biologists are expected to yield more insights into the pharmacological profile of 2-[1-(4-methylphenyl)-2-[4-(trifluoromethoxy)benzenesulfonamido]ethoxy]ethan-1-ol. High-throughput screening (HTS) techniques combined with structure-based drug design (SBDD) approaches will allow researchers to rapidly assess its efficacy against a wide range of biological targets. Additionally, advances in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy will facilitate detailed structural elucidation and characterization of any derivatives or analogs synthesized from this compound.

The regulatory landscape for novel chemical entities like 2-[1-(4-methylphenyl)-2-[4-(trifluoromethoxy)benzenesulfonamido]ethoxy]ethan-1-ol is also evolving, with increasing emphasis on green chemistry principles and sustainable synthesis methods. Manufacturers are under pressure to optimize synthetic routes that minimize waste generation and reduce environmental impact while maintaining high yields and purity standards. Innovations in catalytic processes and solvent systems are expected to play a crucial role in meeting these challenges.

In conclusion,2-[1-(4-methylphenyl)-2-[4-(trifluoromethoxy)benzenesulfonamido]ethoxy]ethan-1-ol (CAS No. 1795485-48-1) stands as a testament to the ingenuity of modern chemical research. Its complex structure offers numerous opportunities for therapeutic innovation, while its synthesis exemplifies the precision required in advanced organic chemistry. As scientists continue to unravel its potential applications, this compound will undoubtedly contribute to the development of next-generation pharmaceuticals that address unmet medical needs worldwide.